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In-Depth Technical Guide: N-(2-hydroxy-2-
phenylethyl)acetamide

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-(2-hydroxy-2-phenylethyl)acetamide is a naturally occurring amide with demonstrated
antifungal properties. This technical guide provides a comprehensive overview of its chemical
identity, nomenclature, and biological activity, with a focus on its potential applications in
research and drug development. The information is presented to be a valuable resource for
professionals in the fields of medicinal chemistry, natural product research, and mycology.

Chemical Identification and Nomenclature

The compound is systematically named N-(2-hydroxy-2-phenylethyl)acetamide. It is crucial
to distinguish this compound from structurally similar molecules to ensure accurate research

and development.
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Identifier Value Source

CAS Number 3306-05-6 Sigma-Aldrich
PubChem CID 270963 PubChem[1]
Molecular Formula C10H13NO2 PubChem[1]
Molecular Weight 179.22 g/mol Sigma-Aldrich
IUPAC Name N~(2-hydroxy-2- _ PubChem[1]

phenylethyl)acetamide
Synonyms:

o Acetamide, N-(2-hydroxy-2-phenylethyl)-

Physicochemical Properties

A summary of the key physicochemical properties of N-(2-hydroxy-2-phenylethyl)acetamide

is provided below. These properties are essential for understanding its behavior in various

experimental and physiological settings.

Property Value Source
White to off-white solid
Appearance _ )
(predicted)
N Soluble in polar organic
Solubility _ -
solvents (predicted)
XLogP3 0.4 PubChem[1]
Hydrogen Bond Donor Count 2 PubChem[1]
Hydrogen Bond Acceptor
2 PubChem[1]
Count
Rotatable Bond Count 4 PubChem[1]
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Biological Activity: Antifungal Properties

N-(2-hydroxy-2-phenylethyl)acetamide has been identified as a metabolite from the
endophytic fungus Diaporthe eucalyptorum, isolated from the plant Melia azedarach.[1][2][3]
Scientific studies have demonstrated its inhibitory activity against plant pathogenic fungi.

Antifungal Efficacy against Alternaria solani

Research has shown that N-(2-hydroxy-2-phenylethyl)acetamide exhibits significant
antifungal activity against Alternaria solani, a causative agent of early blight in tomatoes and
potatoes.[1][2][3]

Pathogen MIC Range (pM) Source

Alternaria solani 6.25 - 50 Gao YQ, et al. (2020)[1][2][3]

Experimental Protocols

The following sections detail the experimental procedures for the isolation of N-(2-hydroxy-2-
phenylethyl)acetamide and the assessment of its antifungal activity, based on the
methodologies reported in the scientific literature.

Isolation from Diaporthe eucalyptorum

N-(2-hydroxy-2-phenylethyl)acetamide is isolated from solid rice cultures of the endophytic
fungus Diaporthe eucalyptorum KY-9.[1][2][3] The general workflow for its isolation is depicted
below.
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Caption: Workflow for the isolation of N-(2-hydroxy-2-phenylethyl)acetamide.
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Detailed Protocol:
e Fungal Culture:Diaporthe eucalyptorum KY-9 is cultured on a solid rice medium.

o Extraction: The fungal culture is extracted with an appropriate organic solvent (e.g., ethyl
acetate) to obtain a crude extract.

o Chromatography: The crude extract is subjected to a series of chromatographic separations,
typically including silica gel column chromatography, Sephadex LH-20 column
chromatography, and preparative High-Performance Liquid Chromatography (HPLC) to
isolate the pure compound.

 Structure Elucidation: The chemical structure of the isolated compound is confirmed using
spectroscopic methods such as Nuclear Magnetic Resonance (NMR) and Mass
Spectrometry (MS).

Antifungal Susceptibility Testing

The antifungal activity of N-(2-hydroxy-2-phenylethyl)acetamide against Alternaria solani is
determined by measuring the Minimum Inhibitory Concentration (MIC).
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Assay Preparation
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Caption: Workflow for antifungal susceptibility testing.
Detailed Protocol:

o Preparation of Test Compound: A stock solution of N-(2-hydroxy-2-phenylethyl)acetamide
is prepared and serially diluted to obtain a range of concentrations.

¢ Inoculum Preparation: A suspension of Alternaria solani spores is prepared and standardized
to a specific concentration.

e Microdilution Assay: The assay is performed in a 96-well microplate. Each well contains a
specific concentration of the test compound and the fungal spore suspension in a suitable
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broth medium.

 Incubation: The microplate is incubated under conditions suitable for fungal growth (e.g., 25-
28°C) for a specified period.

o MIC Determination: The MIC is determined as the lowest concentration of the compound at
which no visible fungal growth is observed.

Conclusion

N-(2-hydroxy-2-phenylethyl)acetamide represents a promising natural product with potential
for development as an antifungal agent, particularly in the agricultural sector. This guide
provides foundational information for researchers interested in exploring its synthesis,
mechanism of action, and broader applications. Further studies are warranted to fully elucidate
its therapeutic and commercial potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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